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Compound of Interest

3-(4-
Compound Name: (Chlorosulfonyl)phenyl)propanoic
acid
Cat. No.: B1363584
\ v

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 3-(4-
sulfamoylphenyl)propanoic acid, a valuable building block in medicinal chemistry, particularly in
the development of carbonic anhydrase inhibitors. The described synthetic pathway involves a
three-step sequence starting from 4-aminocinnamic acid: Sandmeyer reaction to form the
corresponding sulfonyl chloride, subsequent amination to the sulfonamide, and final catalytic
hydrogenation of the carbon-carbon double bond to yield the target compound. This document
outlines the detailed experimental procedures, quantitative data, and characterization of the
final product.

Introduction

3-(4-Sulfamoylphenyl)propanoic acid is a key intermediate in the synthesis of various
pharmaceutical agents. Its structure, featuring a sulfonamide group and a propanoic acid
moiety, makes it a versatile scaffold for designing molecules that can interact with specific
biological targets. The sulfonamide group is a well-known pharmacophore found in a wide
range of drugs, including diuretics, anticonvulsants, and antibiotics. The propanoic acid tail can
be further modified to enhance pharmacokinetic and pharmacodynamic properties. This
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document provides a comprehensive guide for the laboratory-scale synthesis of this important
compound.

Chemical Properties and Data

Property Value Reference
Molecular Formula CoH11NO4S [1]
Molecular Weight 229.26 g/mol [1]

CAS Number 90610-69-8

Appearance White to off-white solid

Melting Point 164-166 °C

Purity >95%

Synthesis Pathway

A logical and efficient synthetic route to 3-(4-sulfamoylphenyl)propanoic acid starting from 4-
aminocinnamic acid is outlined below. The process involves three key transformations:
diazotization followed by sulfonyl chloride formation (Sandmeyer reaction), amination, and
hydrogenation.
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1. NaNOz, HCI
4-Aminocinnamic Acid 2. 502, CuCle [4-(Chlorosulfonyl)cinnamic Acid]%[s»(A-Sulfamoylphenyl)cinnamic Acid]”z'—“"c»[&m-slj|famoy|pheny|)propanoic Acid]

Step 1: Sandmeyer Reaction
Diazotization of
4-Aminocinnamic Acid

'

[ Reaction with SO2/CuCl2 ]

[Work-up and Extraction)

Step 2: Avrnination

with Ammonia

[Filtration and Washing]

Step 3: Hydrogenation

[Reaction of Sulfonyl Chloride]

Catalytic Hydrogenation
with Pd/C

l

Catalyst Removal

'

Solvent Evaporation

Recrystallization

haracterization (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1363584?utm_src=pdf-body-img
https://www.benchchem.com/product/b1363584?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Sulfamoylphenyl_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Sulfamoylphenyl_propanoic-acid
https://www.benchchem.com/product/b1363584#synthesis-of-3-4-sulfamoylphenyl-propanoic-acid
https://www.benchchem.com/product/b1363584#synthesis-of-3-4-sulfamoylphenyl-propanoic-acid
https://www.benchchem.com/product/b1363584#synthesis-of-3-4-sulfamoylphenyl-propanoic-acid
https://www.benchchem.com/product/b1363584#synthesis-of-3-4-sulfamoylphenyl-propanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1363584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

